5-(6-Bromohexyl)-3-methylisoxazole

• Molecular Formula: C10H16BrNO
• Molecular Weight: 246.14 g/mol
• IUPAC Name: 5-(6-bromohexyl)-3-methyl-1,2-oxazole
• InChI: InChI=1S/C10H16BrNO/c1-9-8-10(13-12-9)6-4-2-3-5-7-11/h8H,2-7H2,1H3
• InChI Key: QTSLDCIOIQWTNO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)CCCCCCBr

Description

5-(6-Bromohexyl)-3-methylisoxazole is a brominated alkyl-substituted isoxazole derivative characterized by a six-carbon alkyl chain terminated with a bromine atom at the 5-position of the isoxazole ring. The 3-methyl group enhances steric and electronic properties, influencing reactivity and interactions with biological targets. Isoxazoles are valued in medicinal chemistry and materials science for their stability, hydrogen-bonding capacity, and versatility in derivatization .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Physical Properties

Key Compounds for Comparison :

• 5-(Bromomethyl)-3-methylisoxazole (CAS 36958-61-9): Bromomethyl substituent at the 5-position .
• 5-(4-Bromophenyl)-3-methylisoxazole (CAS 4211-87-4): Bromophenyl substituent .
• 5-(3-Iodopropyl)-3-methylisoxazole (Compound 41): Iodopropyl chain .
• Disoxaril (WIN 51711): Phenoxy-phthalyl extended chain with antiviral activity .

Property	5-(6-Bromohexyl)-3-methylisoxazole (Hypothetical)	5-(Bromomethyl)-3-methylisoxazole	5-(4-Bromophenyl)-3-methylisoxazole	5-(3-Iodopropyl)-3-methylisoxazole
Molecular Formula	C₁₀H₁₆BrNO	C₅H₆BrNO	C₁₀H₈BrNO	C₇H₁₀INO
Molecular Weight	~246.15 g/mol	176.01 g/mol	238.08 g/mol	275.07 g/mol
Melting Point	Not reported	Not reported (oil)	126–128°C	Not reported (oil)
Stability	Likely sensitive to light/heat	Light-sensitive; stored at -20°C	Stable crystalline solid	Light-sensitive; stored in dark
Synthetic Route	Likely via alkylation of 3-methylisoxazole	PPh₃Br₂-mediated bromination	Cyclocondensation of β-diketones	Iodination via PPh₃/imidazole

Key Observations :

• Chain Length and Physical State : Longer alkyl chains (e.g., 6-bromohexyl) likely reduce crystallinity compared to aryl-substituted analogs (e.g., 5-(4-bromophenyl)-3-methylisoxazole, mp 126–128°C) .
• Reactivity : Bromoalkyl chains facilitate nucleophilic substitutions (e.g., SN2 reactions), whereas bromophenyl groups enable cross-coupling reactions (e.g., Suzuki-Miyaura) .

Spectral and Thermodynamic Properties

• IR Spectroscopy : Bromoalkyl-substituted isoxazoles (e.g., 5-(bromomethyl)-3-methylisoxazole) show C-Br stretches at ~550–600 cm⁻¹, absent in aryl analogs .
• ¹H-NMR : The C4-H proton in 3-methylisoxazole derivatives resonates at δ 6.2–6.4 ppm, unaffected by substituent type .
• Thermodynamics : Methylisoxazole derivatives exhibit specific heat (Cp) ~41.0 J/mol·K, suggesting similar thermal behavior for bromohexyl analogs .